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Compound of Interest

Compound Name: 3-((4-Methoxybenzyl)oxy)azetidine

CAS No.: 1219980-02-5

Cat. No.: B1392906

Get Quote

Executive Safety Summary
3-((4-Methoxybenzyl)oxy)azetidine is a functionalized nitrogen heterocycle commonly used

as a building block in medicinal chemistry. While valuable for synthesis, its disposal requires

strict adherence to protocol due to two synergistic chemical risks: ring strain and acid-lability.

Primary Hazard: The azetidine ring is highly strained (~26 kcal/mol). Improper disposal into

acidic waste streams can catalyze exothermic ring-opening reactions.

Secondary Hazard: The para-methoxybenzyl (PMB) ether is acid-labile. Exposure to strong

acids in a waste container can cleave this protecting group, generating reactive benzyl

cations and increasing internal container pressure.

Core Directive:NEVER dispose of this compound in "Acidic" or "Oxidizing" waste streams. It

must be sequestered in "Basic" or "Non-Halogenated Organic" streams.

Chemical Profile & Hazard Assessment
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Parameter Data Operational Implication

Chemical Name
3-((4-

Methoxybenzyl)oxy)azetidine

Use full name on all waste

tags.

CAS Number 1253789-76-2 (Free base)
Verify specific salt form (e.g.,

HCl salt) as it affects solubility.

Molecular Formula C₁₁H₁₅NO₂
Organic content; suitable for

high-BTU incineration.

Functional Groups Secondary Amine, PMB Ether
Basic character; incompatible

with acids and oxidizers.

Physical State Solid (Low melting point) or Oil
May adhere to glass; requires

triple rinsing.

Reactivity High (Ring Strain)
Susceptible to nucleophilic

attack and polymerization.

Waste Stream Segregation Logic
Scientific integrity in disposal dictates that we categorize waste based on potential reactivity,

not just regulatory class.

The "Do Not Mix" List
The following interactions are the primary cause of waste-drum incidents involving azetidines:

Strong Acids (Concentrated HCl, H₂SO₄, TFA):

Mechanism:[1][2][3] Protonation of the azetidine nitrogen facilitates nucleophilic attack/ring

opening. Simultaneously, acid cleaves the PMB ether.

Result: Rapid heat generation (exotherm) and pressure buildup.

Strong Oxidizers (Peroxides, Nitric Acid):

Mechanism:[1][2][3] Oxidation of the electron-rich PMB aromatic ring or the amine.
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Result: Fire hazard or formation of unstable N-oxides.

Alkylating Agents (Methyl Iodide, Benzyl Bromide):

Mechanism:[1][2][3] Quaternization of the azetidine nitrogen creates a highly electrophilic

species prone to explosive decomposition.

Approved Waste Streams
Primary Choice: Non-Halogenated Organic Waste (Basic/Neutral).

Secondary Choice: Solid Hazardous Waste (if chemically contaminated silica/wipes).

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
If the material is old or of unknown purity, verify it has not polymerized.

Inspect: Check for discoloration (yellowing/browning indicates oxidation or polymerization).

Dilution (Liquids): If disposing of neat oil, dilute 1:10 with a compatible solvent (Ethanol or

Ethyl Acetate) to act as a heat sink in case of downstream reactivity.

Quenching (Only if necessary): For trace residues in glassware, rinse with dilute Methanol.

Do not use concentrated acid to clean glassware containing this compound.

Phase 2: Waste Transfer
Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal cans

if the compound is in a salt form (corrosion risk).

Transfer: Pour liquid waste into the "Non-Halogenated Organic" carboy.

Rinsing: Triple rinse the original vial with Ethanol. Add rinsates to the same waste container.

Note: Do not dispose of rinsates down the sink. Azetidines are often bioactive.

Phase 3: Labeling & Documentation
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Attach a hazardous waste tag with the following specific constituents:

Constituent 1: 3-((4-Methoxybenzyl)oxy)azetidine (approx.[4] %)

Constituent 2: Solvent (e.g., Ethanol)

Hazard Checkbox: [x] Irritant [x] Flammable (if in solvent) [x] Toxic

Decision Matrix (Visualized)
The following workflow illustrates the critical decision path for disposing of azetidine derivatives.

Waste Generation:
3-((4-Methoxybenzyl)oxy)azetidine

Is the waste Solid or Liquid?

Liquid / Solution

Solution

Solid / Silica / Wipes

Pure Solid/Debris

Does it contain Halogens?
(DCM, Chloroform)

Halogenated Organic Waste
(Segregate from Acids)

Yes (Contains DCM/CHCl3)

Non-Halogenated Organic Waste
(Preferred Stream)

No (EtOAc/MeOH/EtOH)

Solid Hazardous Waste Bin
(Double Bagged)

CRITICAL:
NO ACIDS (H2SO4, HCl)

NO OXIDIZERS

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation of azetidine-based chemical waste. Note the

critical exclusion of acidic streams.

Emergency Contingencies: Spills & Exposure[2][5]
In the event of a spill, speed is essential to prevent volatilization or skin absorption.

Scenario Immediate Action Decontamination

Skin Contact

Flush immediately with water

for 15 mins.[3][5] Azetidines

can be corrosive sensitizers.

Wash with non-abrasive soap.

Seek medical attention if

erythema develops.

Bench Spill (<10mL)

Evacuate immediate area. Don

nitrile gloves and safety

goggles.[6]

Absorb with Vermiculite or

Sand. Do not use paper towels

(combustible). Place in a

sealed bag.

Floor Spill (>100mL) Evacuate lab. Call EHS.
Requires SCBA if ventilation is

poor. Use spill pillows.

Medical Note: If exposed, inform medical personnel that the compound is a secondary amine

and a strained ring system. It may exhibit alkylating properties similar to mustard agents in high

concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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